Cas no 137473-28-0 (2-Propenoic acid, 3-[4-(acetyloxy)-3-fluorophenyl]-)
137473-28-0 structure
Product Name:2-Propenoic acid, 3-[4-(acetyloxy)-3-fluorophenyl]-
CAS No:137473-28-0
MF:C11H9FO4
MW:224.185167074203
CID:1245192
PubChem ID:85618048
Update Time:2025-04-20
2-Propenoic acid, 3-[4-(acetyloxy)-3-fluorophenyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-[4-(acetyloxy)-3-fluorophenyl]-
- 3-[4-(Acetyloxy)-3-fluorophenyl]-2-propenoic acid
- DTXSID901234114
- 137473-28-0
-
- Inchi: 1S/C11H9FO4/c1-7(13)16-10-4-2-8(6-9(10)12)3-5-11(14)15/h2-6H,1H3,(H,14,15)
- InChI Key: FNVGFKIZGRDTOX-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC(=O)O)C=CC=1OC(C)=O
Computed Properties
- Exact Mass: 224.04848693g/mol
- Monoisotopic Mass: 224.04848693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
2-Propenoic acid, 3-[4-(acetyloxy)-3-fluorophenyl]- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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